Cas no 2171950-64-2 (1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one
• CAS No: 2171950-64-2
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 6212438
• PubChem ID: 165507299
• Update Time: 2025-07-18

1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one
• EN300-1283264
• 2171950-64-2

• Inchi： 1S/C13H15ClO3/c1-9-6-10(2-3-12(9)14)7-11(15)8-13-16-4-5-17-13/h2-3,6,13H,4-5,7-8H2,1H3
• InChI Key： WLAGYAYWXZKWJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(CC1OCCO1)=O

Computed Properties

• Exact Mass: 254.0709720g/mol
• Monoisotopic Mass: 254.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one

Introduction to 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one (CAS No. 2171950-64-2)

1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one (CAS No. 2171950-64-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a chlorinated and methylated aromatic ring and a dioxolane moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one is C₁₅H₁₆ClO₃, with a molecular weight of approximately 287.74 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 4-chloro-3-methylbenzaldehyde with an appropriate ketone and the subsequent formation of the dioxolane ring. This synthetic pathway has been optimized to ensure high yields and purity, making it suitable for both laboratory-scale and industrial-scale production.

In the realm of pharmaceutical research, 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its biological activity, particularly its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

The pharmacological profile of 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one has been further explored through in vivo studies using animal models. These studies have provided valuable insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The results indicate that the compound has favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral medication.

In addition to its therapeutic potential, 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one has also been investigated for its utility in chemical biology research. The dioxolane moiety in the molecule can be selectively cleaved under specific conditions, making it a useful tool for studying enzyme mechanisms and protein-protein interactions. This property has been exploited in the development of activity-based probes and affinity reagents, which are essential for understanding complex biological systems at the molecular level.

The safety profile of 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one is another critical aspect that has been extensively studied. Toxicological evaluations have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical studies. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 1-(4-Chloro-3-methylphenyl)-3-(1,3-dioxolan-2-yl)propan-2-one (CAS No. 2171950-64-2) represents a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique molecular structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of various biological processes and diseases.